Cas no 864759-62-6 (Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 864759-62-6
• MF: C₁₇H₂₀BrClN₂O₂S
• MW: 431.774901390076
• CID: 718743
• PubChem ID: 17999137
• Update Time: 2025-11-01

Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1)
• 1-BENZYL-4-(2-BROMO-BENZENESULFONYL)-PIPERAZINE HYDROCHLORIDE
• 1-benzyl-4-(2-bromophenyl)sulfonylpiperazine,hydrochloride
• I09-0761
• 1-Benzyl-4-(2-bromo-benzenesulfonyl)-piperazine hydrochlori de
• 864759-62-6
• 1-benzyl-4-(2-bromophenyl)sulfonylpiperazine;hydrochloride
• 1-Benzyl-4-(2-bromobenzene-1-sulfonyl)piperazine--hydrogen chloride (1/1)
• DTXSID60592219
• 1-Benzyl-4-(2-bromophenylsulfonyl)piperazine hydrochloride
• FT-0658893
• A841673
• 1-(2-bromophenyl)sulfonyl-4-(phenylmethyl)piperazine hydrochloride
• 1-benzyl-4-(2-bromophenyl)sulfonyl-piperazine hydrochloride
• 1-Benzyl-4-((2-bromophenyl)sulfonyl)piperazine hydrochloride
• AKOS015897667

• Inchi： 1S/C17H19BrN2O2S.ClH/c18-16-8-4-5-9-17(16)23(21,22)20-12-10-19(11-13-20)14-15-6-2-1-3-7-15;/h1-9H,10-14H2;1H
• InChI Key： DJNUNKLBFFEDEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 430.01200
• Monoisotopic Mass: 430.01174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 49.00000
• LogP: 4.71420

Additional information on Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1)

Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1): A Promising Scaffold for Targeted Therapeutic Applications

Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) represents a structurally unique compound with significant potential in the development of novel therapeutics. This molecule features a piperazine ring as its core scaffold, which is functionalized with a 2-bromophenylsulfonyl group and a phenylmethyl substituent. The hydrochloride salt form (1:1 ratio) enhances its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Recent studies have highlighted its potential in modulating GPCR signaling pathways and its role in inflammation suppression, which are critical areas in modern drug discovery.

The 2-bromophenylsulfonyl functionality is a key structural element that contributes to the molecule's biological activity. This group is known to interact with specific receptors, such as CB1 and CB2 cannabinoid receptors, which are implicated in various physiological processes. The phenylmethyl substituent further enhances the molecule's ability to engage in hydrophobic interactions, potentially improving its binding affinity to target proteins. The hydrochloride salt form ensures optimal solubility, which is crucial for oral administration and systemic delivery.

Recent advancements in drug design have underscored the importance of scaffold-based approaches in developing selective and potent therapeutics. Piperazine,1-[(2-bromophenyl)sullynyl]-4-(phenylmethyl)-, hydrochloride (1:1) exemplifies this strategy by combining a flexible piperazine ring with electron-withdrawing groups, which can modulate receptor activation and downstream signaling. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated its ability to inhibit pro-inflammatory cytokine production, suggesting its potential in treating autoimmune disorders and chronic inflammation.

Structural analysis of Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) reveals its potential to act as a dual-action agent. The 2-bromophenylsulfonyl group may serve as a molecular probe for GPCR modulation, while the phenylmethyl substituent could enhance its ability to interact with lipid rafts or other membrane microdomains. This dual functionality is particularly relevant in the context of multitarget therapeutics, where the ability to modulate multiple pathways can lead to improved therapeutic outcomes.

Emerging research in drug delivery systems has also highlighted the importance of optimizing the physicochemical properties of compounds like Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1). The hydrochloride salt form not only improves solubility but also facilitates the development of sustained-release formulations, which could enhance patient compliance and reduce the frequency of dosing. This is particularly important for chronic conditions requiring long-term management.

Recent studies have also explored the synthetic accessibility of Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1), emphasizing its potential as a starting point for combinatorial chemistry approaches. The piperazine ring is a versatile scaffold that can be modified to incorporate various functional groups, enabling the design of analogs with enhanced potency or reduced side effects. This adaptability is a key advantage in the development of structure-based drug design (SBDD) strategies.

The 2-bromophenylsulfonyl functionality has been shown to exhibit a high degree of selectivity for specific receptors, which is critical in minimizing off-target effects. This selectivity is particularly important in the context of targeted therapies, where the ability to modulate specific pathways without affecting others can lead to improved safety profiles. Recent work in Pharmaceutical Research (2023) has demonstrated the potential of this functionality in reducing cytokine storm associated with autoimmune diseases.

In addition to its potential in inflammation suppression, Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) has shown promise in neurodegenerative disease research. The ability to modulate GPCR signaling may have implications for conditions such as Alzheimer's disease and multiple sclerosis, where dysregulated signaling pathways contribute to disease progression. This opens new avenues for the development of multi-target therapeutics that address the complex pathophysiology of these disorders.

The phenylmethyl substituent also plays a role in modulating the molecule's interaction with lipid rafts, which are microdomains in cell membranes involved in signal transduction. This interaction could enhance the molecule's ability to modulate specific signaling pathways, further expanding its therapeutic potential. The combination of these structural features makes Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) a unique candidate for further exploration in targeted drug discovery.

Recent advancements in computational modeling have provided insights into the binding mechanisms of Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1). Molecular docking studies suggest that the molecule can form multiple hydrogen bonds with target receptors, which may contribute to its selectivity and potency. These findings are critical for the development of structure-based drug design strategies that aim to optimize the interaction between the compound and its target.

Overall, Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1) represents a promising scaffold with a wide range of potential applications. Its unique structural features, including the piperazine ring, 2-bromophenylsulfonyl group, and phenylmethyl substituent, make it a valuable candidate for further research in the development of novel therapeutics. As the field of drug discovery continues to evolve, compounds like this one are likely to play an increasingly important role in addressing complex medical challenges.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of Piperazine,1-[(2-bromophenyl)sulfonyl]-4-(phenylmethyl)-, hydrochloride (1:1). These studies could involve in vivo experiments to assess its efficacy in animal models of disease, as well as clinical trials to evaluate its safety and effectiveness in human patients. The development of this compound could ultimately lead to the creation of new treatments for a wide range of conditions, highlighting the importance of continued research in this area.